Cas no 65295-60-5 (Benzaldehyde, 3-(3-fluorophenoxy)-)

• Product Name: Benzaldehyde, 3-(3-fluorophenoxy)-
• CAS No: 65295-60-5
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• CID: 4107573
• PubChem ID: 20299775
• Update Time: 2025-05-20

Benzaldehyde, 3-(3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(3-fluorophenoxy)-
• 65295-60-5
• SCHEMBL2534036
• Z1180109776
• 3-(3-fluorophenoxy)benzaldehyde
• EN300-7431706
• AKOS013257349

• Inchi： 1S/C13H9FO2/c14-11-4-2-6-13(8-11)16-12-5-1-3-10(7-12)9-15/h1-9H
• InChI Key： NLGIGFKKNPDYQL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OC2=CC=CC(F)=C2)=C1

Computed Properties

• Exact Mass: 216.05865769Da
• Monoisotopic Mass: 216.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzaldehyde, 3-(3-fluorophenoxy)-

Benzaldehyde, 3-(3-fluorophenoxy)- and Its Significance in Modern Chemical Research

Benzaldehyde, 3-(3-fluorophenoxy)- (CAS No. 65295-60-5) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, characterized by a benzaldehyde core substituted with a 3-fluorophenoxy group, represents a promising scaffold for the development of novel therapeutic agents and advanced materials. Its unique molecular architecture not only makes it an interesting subject of study in organic chemistry but also opens up avenues for innovation in drug discovery and industrial applications.

The structural features of Benzaldehyde, 3-(3-fluorophenoxy)- contribute to its reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of the fluorine atom introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This characteristic is particularly useful in medicinal chemistry, where fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity of drug candidates. Additionally, the phenoxy group provides a polar moiety that can interact with biological targets, further enhancing its utility as a building block for pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of Benzaldehyde, 3-(3-fluorophenoxy)-. Research studies have demonstrated its role as a key intermediate in the synthesis of various bioactive compounds. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The fluorinated aromatic system allows for fine-tuning of physicochemical properties, enabling the design of molecules with improved pharmacokinetic profiles. This has led to several preclinical studies evaluating the efficacy and safety of compounds derived from Benzaldehyde, 3-(3-fluorophenoxy)- in models of infectious diseases and inflammatory disorders.

The chemical synthesis of Benzaldehyde, 3-(3-fluorophenoxy)- involves strategic functionalization of the benzaldehyde core followed by introduction of the 3-fluorophenoxy group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and regioselectivity. These techniques not only facilitate the preparation of Benzaldehyde, 3-(3-fluorophenoxy)- but also provide scalable routes for synthesizing its derivatives. The efficiency and precision of these synthetic approaches are crucial for ensuring the quality and consistency required for pharmaceutical applications.

The application of computational chemistry has further enhanced the understanding of Benzaldehyde, 3-(3-fluorophenoxy)- and its derivatives. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, optimizing molecular structures for improved efficacy, and identifying potential lead compounds for drug development. These computational tools complement experimental efforts by providing rapid screening platforms for virtual ligand design. The integration of experimental data with computational predictions has accelerated the discovery process in medicinal chemistry.

In industrial settings, Benzaldehyde, 3-(3-fluorophenoxy)- serves as a valuable precursor for synthesizing specialty chemicals and advanced materials. Its unique structural features make it suitable for applications in agrochemicals, where fluorinated compounds often exhibit enhanced stability and bioactivity. Additionally, the compound has been explored in the development of liquid crystals and organic electronic materials due to its ability to form ordered structures and exhibit desirable optical properties. These diverse applications highlight the broad utility of Benzaldehyde, 3-(3-fluorophenoxy)- beyond pharmaceuticals.

The future prospects of research on Benzaldehyde, 3-(3-fluorophenoxy)- are promising, with ongoing studies focusing on expanding its pharmacological applications and exploring novel synthetic pathways. The increasing demand for fluorinated compounds in drug development underscores the importance of developing efficient synthetic strategies for their production. Furthermore, advancements in green chemistry principles are driving efforts to optimize synthetic processes for sustainability while maintaining high yields and purity standards.

In conclusion, Benzaldehyde, 3-(3-fluorophenoxy)- (CAS No. 65295-60-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse functionalities, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in addressing global challenges in health and technology.